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Compound of Interest

Compound Name: Isopropyl tiglate
CAS No.: 1733-25-1
Cat. No.: B167597
. J

Isopropyl tiglate, an unsaturated ester with the molecular formula CsH1402, is recognized for
its characteristic sweet, fruity, and ethereal aroma. It serves as a key component in the flavor
and fragrance industry and may be present as an intermediate or impurity in various chemical
manufacturing processes. Accurate and precise quantification of Isopropyl tiglate is critical for
quality control in consumer products, ensuring batch-to-batch consistency, and for safety
assessments in toxicological and environmental studies.

This application note presents a detailed, robust, and validated Gas Chromatography-Mass
Spectrometry (GC-MS) method for the quantification of Isopropyl tiglate. As a Senior
Application Scientist, this guide is structured to provide not only a step-by-step protocol but
also the underlying scientific rationale for key experimental choices, ensuring the method's
trustworthiness and easy adaptation in diverse laboratory settings. The methodology is
grounded in established principles outlined by regulatory bodies such as the U.S. Food and
Drug Administration (FDA) and the European Medicines Agency (EMA), as well as
pharmacopeial standards.[1][2]

Analyte Physicochemical Characteristics

A thorough understanding of the analyte's properties is the foundation of any robust analytical
method.

Table 1: Physicochemical Properties of Isopropyl Tiglate
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Property Value Source

Propan-2-yl (2E)-2-methylbut-
Chemical Structure P Y1 (28) Y

2-enoate
Molecular Formula CsH1402 [3]
Molecular Weight 142.20 g/mol [3]
Appearance Colorless liquid [4]
Boiling Point ~199.8 °C [4]

N Miscible with alcohol; low
Solubility N [31[5]
water solubility

. Sufficiently volatile for GC
Volatility vsi [61[7]
analysis

These properties, particularly its volatility and preference for organic solvents, make GC-MS
the ideal analytical technique for its separation and quantification.[6][8]

Method Development and Rationale

The development of this quantitative method follows a logical progression, beginning with
sample preparation and culminating in highly selective detection by mass spectrometry.
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Sample Preparation Strategy

e.g., Fragrance Oil, Process Stream

l

Select Solvent
(High volatility, analyte solubility)
e.g., Hexane, Dichloromethane

l

C:hoose Preparation Technique]

Q Fesess SRl @ iR D Logical Flow of GC-MS Method Development.

(Dilute & Shoot vs. Extraction)

nject Prepared Sample

GC Separatio 71 Optimization

Column Selection
(Based on Analyte Polarity)
Mid-polarity: 5% Phenyl Polysiloxane

:

Inlet Parameters
(Split/Splitless Injection)
Optimize for sensitivity vs. concentration

l

Oven Temperature Program
(Ramp rate optimization)
Balance resolution and run time

Eluted Analyte Transfer

MS Detection & Quantification

lonization Mode
(Electron lonization - EI)
Standard for creating reproducible spectra

l

Acquisition Mode
(Full Scan vs. SIM)
Full Scan for identification, SIM for quantification

l

lon Selection (SIM)
Select characteristic, abundant ions
(Quantifier & Qualifiers)

Click to download full resolution via product page

Caption: Logical Flow of GC-MS Method Development.
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Detailed Application Protocol
Materials and Reagents

» Isopropyl Tiglate Certified Reference Material (CRM): Purity >98%
 Internal Standard (IS): e.g., Cyclohexyl acetate or other suitable non-interfering ester.
e Solvents: GC-grade Hexane, Dichloromethane, or Ethyl Acetate.[6]

o Glassware: Class A volumetric flasks, pipettes, and autosampler vials (1.5 mL) with PTFE-
lined septa.[9]

Instrumentation

A standard Gas Chromatograph coupled with a Mass Spectrometer is required.

o Gas Chromatograph: Agilent 8890 GC, Shimadzu GC-2030, or equivalent, equipped with a
split/splitless injector.

e Mass Spectrometer: Agilent 5977B MSD, Shimadzu GCMS-QP2020 NX, or equivalent single
guadrupole mass spectrometer.

e GC Column: A non-polar or mid-polarity column is recommended. A good starting point is a
30 m x 0.25 mm ID, 0.25 um film thickness 5% Phenyl Polysiloxane-based column (e.g., DB-
5ms, HP-5ms, ZB-5).[10] This phase provides excellent selectivity for a wide range of volatile
and semi-volatile compounds.[11]

Preparation of Standards and Samples

e Primary Stock Solution (1000 pg/mL): Accurately weigh ~25 mg of Isopropyl tiglate CRM
into a 25 mL volumetric flask. Dissolve and dilute to volume with the selected solvent (e.g.,
Hexane).

 Internal Standard (IS) Stock Solution (1000 pg/mL): Prepare a stock solution of the chosen
IS in the same manner.

o Working Calibration Standards: Prepare a series of calibration standards by serial dilution of
the primary stock solution. A typical range would be 0.1, 0.5, 1.0, 5.0, 10.0, and 25.0 pg/mL.
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Fortify each calibration level with the IS to a constant concentration (e.g., 5 pg/mL).

e Sample Preparation:

[e]

Accurately weigh a known amount of the sample matrix into a volumetric flask.

Add the IS to the same final concentration as in the calibration standards.

o

[¢]

Dilute with the solvent to bring the expected Isopropyl tiglate concentration within the
calibration range.

[¢]

Vortex thoroughly and transfer an aliquot to a GC vial. For matrices with particulates,
centrifugation or filtration is required before transfer.[6]

GC-MS Instrumental Parameters

Table 2: Recommended GC-MS Conditions
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Parameter Setting Rationale
Splitless Mode (for trace Splitless mode enhances
GC Inlet analysis) or Split (e.g., 20:1 for  sensitivity for low-level

higher concentrations)

quantification.

Standard volume for good

Injection Volume 1L o
peak shape and reproducibility.
Ensures rapid and complete

Inlet Temperature 250 °C vaporization of the analyte

without thermal degradation.[7]

Inert gas providing good

Carrier Gas Helium, Constant Flow Mode _ o
chromatographic efficiency.
Optimal flow rate for a 0.25

Flow Rate 1.2 mL/min mm ID column, balancing

speed and resolution.

Oven Program

Initial Temperature

60 °C, hold for 1 min

Allows for sharp peak focusing

at the head of the column.

A moderate ramp provides

Ramp Rate 15 °C/min to 280 °C good separation from other
matrix components.
Ensures elution of any less
Final Hold Hold at 280 °C for 5 min volatile compounds and cleans

the column.

MS Parameters

lon Source Temp.

230 °C

Standard temperature for

robust ionization.

Quadrupole Temp.

150 °C

Standard temperature for

stable mass filtering.

lonization Mode

Electron lonization (El) at 70
eV

Universal mode that produces

reproducible fragmentation
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patterns for library matching.

Enhances sensitivity and
Acquisition Mode Selected lon Monitoring (SIM) selectivity by monitoring only
specific ions of interest.[12]

To be determined from the
SIM lons mass spectrum of Isopropyl

Tiglate

Quantifier | m/z 83 (Most abundant,
uantifier lon
characteristic fragment)

Qualifier lon 1 m/z 55 For confirming analyte identity.

Qualifier lon 2 m/z 142 (Molecular lon, M+) Confirms the molecular weight.

Note: The selection of SIM ions is based on the predicted mass spectrum of Isopropyl tiglate,
where the base peak is often the acylium ion [CsH7O]* (m/z 83) resulting from the cleavage of
the isopropyl group.

Method Validation Protocol

A robust analytical method must be validated to prove its suitability for the intended purpose.
[13] The validation protocol should adhere to guidelines from regulatory bodies like the FDA,
EMA, or standards from the USP.[1][2][14][15]
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Begin Validation Protocol Workflow for Comprehensive Method Validation.

Core Validation Parameters

Specificity & Selectivity
(No interference at RT)

LOD & LOQ

Linearity & Range Robustness

(Correlation Coefficient r = 0.999)

Accuracy
(% Recovery)

(S/N Ratio or SD of Intercept)

(Varying GC parameters)

Precision
(% RSD)

Method Validated

\

Repeatability (Intra-day)
n=6 at 3 levels

Intermediate Precision (Inter-day)
Different days, analysts

Click to download full resolution via product page

Caption: Workflow for Comprehensive Method Validation.

Table 3: Method Validation Acceptance Criteria
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Acceptance
Parameter Protocol L Source
Criteria
Analyze blank matrix, No significant
o matrix spiked with IS, interfering peaks at
Specificity ) ) ) o [16]
and matrix spiked with  the retention time of
analyte and IS. the analyte or IS.
Analyze calibration
standards at >6 ] o
) Correlation coefficient
i ] concentration levels. ]
Linearity (r) = 0.999. Residuals [16]
Plot analyte/IS peak
) should be random.
area ratio vs.
concentration.
Analyze Quality o
Mean recovery within
Control (QC) samples
_ 85-115% of the
Accuracy at low, medium, and ) [17][18]
] ] nominal value (80-
high concentrations
120% at LLOQ).
(n=5 per level).
Repeatability (Intra-
day): Analyze QC
Y) yze Q Relative Standard
samples (n=5 per o
. . ) Deviation (RSD) <
Precision level) in a single run. [17]
] o 15% (< 20% at
Intermediate Precision
LLOQ).
(Inter-day): Repeat on
different days.
The lowest standard
o o on the calibration RSD < 20% and
Limit of Quantification o
(LOQ) curve that meets accuracy within 80- [17]
accuracy and 120%.
precision criteria.
Typically determined
Limit of Detection as the concentration
) ) ) SIN = 3. [19]
(LOD) with a signal-to-noise
ratio (S/N) of = 3.
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) System suitability
Intentionally vary
parameters (e.g.,
method parameters
Robustness peak shape, [19]
(e.g., oven ramp rate _ _
resolution) remain
+10%, flow rate £5%).
acceptable.

Data Analysis and Quantification

o System Suitability: Before analysis, inject a mid-level QC standard multiple times (n=5). The
RSD of the peak area and retention time should be <2% to demonstrate system stability.[14]
[20]

o Calibration Curve: Generate a linear regression curve from the calibration standards using
the analyte/IS peak area ratio versus the analyte concentration. A weighting factor (e.g., 1/x
or 1/x?) may be applied if heteroscedasticity is observed.

» Quantification: Calculate the concentration of Isopropyl tiglate in unknown samples by
interpolating their analyte/IS peak area ratios from the calibration curve.

Conclusion

This application note provides a comprehensive, scientifically-grounded GC-MS method for the
quantification of Isopropyl tiglate. The protocol is designed for robustness and high
performance, incorporating detailed steps for sample preparation, instrument setup, and data
analysis. By adhering to the outlined method validation procedures, laboratories can ensure the
generation of accurate, reliable, and defensible data suitable for quality control, research, and
regulatory purposes. The causality-driven approach to parameter selection and the integration
of authoritative guidelines establish this protocol as a self-validating system for drug
development professionals and analytical scientists.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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